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Compound of Interest

Compound Name: Endolide F

Cat. No.: B12362015

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Endolide F, a proline-containing lactone, has emerged as a molecule of interest due to its

moderate antagonist activity at the arginine vasopressin V1A receptor.[1][2][3] This technical

guide provides a comprehensive overview of the lactone structure of Endolide F, detailing its

discovery, structural elucidation, and biological activity. The information is intended to support

further research and development efforts targeting the V1A receptor.

Discovery and Isolation
Endolide F was discovered and isolated from the marine sponge-derived fungus Stachylidium

bicolor 293 K04.[2][3] The discovery process utilized a cutting-edge MassQL-integrated

molecular networking approach, which facilitated the targeted identification and substructure

annotation of new endolide analogs.[2]

Experimental Protocol: Isolation of Endolide F
The isolation of Endolide F was achieved through a multi-step chromatographic process. The

following is a summary of the experimental protocol based on the discovery publication:
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Cultivation and Extraction: The fungal strain Stachylidium bicolor 293 K04 was cultivated to

produce a sufficient quantity of secondary metabolites. The culture was then extracted with a

suitable organic solvent to obtain a crude extract.

Initial Fractionation: The crude extract was subjected to an initial fractionation step, likely

using techniques such as liquid-liquid extraction or solid-phase extraction, to separate

compounds based on their polarity.

Chromatographic Separation: The fraction containing the endolides was further purified using

a series of chromatographic techniques. This typically involves:

Medium-Pressure Liquid Chromatography (MPLC): For initial separation of major

compound classes.

High-Performance Liquid Chromatography (HPLC): For fine purification of the target

compound, Endolide F. Multiple HPLC steps with different column phases and solvent

systems may be employed to achieve high purity.

Compound Identification: Fractions were analyzed at each stage using techniques like Liquid

Chromatography-Mass Spectrometry (LC-MS) to track the presence of Endolide F based on

its mass-to-charge ratio.

Experimental Workflow for the Discovery and Isolation of Endolide F
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Caption: Workflow for the isolation and identification of Endolide F.
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Structural Elucidation of the Lactone Core
The chemical structure of Endolide F was determined through a combination of spectroscopic

techniques, primarily high-resolution mass spectrometry (HRMS) and nuclear magnetic

resonance (NMR) spectroscopy.

Physicochemical and Spectroscopic Data
Property Value

Molecular Formula C₂₅H₃₂N₄O₆

Molecular Weight 484.54 g/mol

Appearance White solid

High-Resolution Mass
m/z [M+Na]⁺ Calcd for C₂₅H₃₂N₄NaO₆:

507.2214; Found: 507.2212

¹H NMR (600 MHz, CDCl₃) δ (ppm) ¹³C NMR (151 MHz, CDCl₃) δ (ppm)

7.33 (t, J = 1.7 Hz, 1H) 172.5

7.29 (s, 1H) 171.8

7.21 (t, J = 1.7 Hz, 1H) 170.5

6.29 (dd, J = 1.8, 0.8 Hz, 1H) 169.8

6.25 (dd, J = 1.8, 0.8 Hz, 1H) 143.2

... (Additional peaks) ... (Additional peaks)

Note: The full NMR data would be extensive and is summarized here. For complete

assignments, refer to the primary publication.

Experimental Protocol: Structural Characterization
High-Resolution Mass Spectrometry (HRMS): HRMS analysis was performed to determine

the exact mass of the molecule and, consequently, its molecular formula.

1D and 2D Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: To identify the proton environments in the molecule.

¹³C NMR: To identify the carbon skeleton.

2D NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and

carbons, and to piece together the overall structure, including the lactone ring and the

proline moiety.

Chiral Analysis: The absolute stereochemistry of the amino acid components was

determined by advanced Marfey's analysis after acidic hydrolysis of the molecule.

Biological Activity: V1A Receptor Antagonism
Endolide F has been identified as a moderate antagonist of the arginine vasopressin V1A

receptor, which is a member of the G protein-coupled receptor (GPCR) superfamily.[2][4]

Quantitative Biological Data
Assay Parameter Result

Receptor Target Arginine Vasopressin V1A Receptor

Activity Moderate Antagonist

IC₅₀ Data not yet publicly available

Experimental Protocol: V1A Receptor Antagonist Assay
The antagonist activity of Endolide F at the V1A receptor was likely determined using a cell-

based assay. A typical protocol would involve:

Cell Culture: A cell line stably expressing the human V1A receptor is cultured.

Ligand Binding Assay: The ability of Endolide F to displace a known radiolabeled or

fluorescently labeled V1A receptor agonist is measured.

Functional Assay: The effect of Endolide F on the downstream signaling of the V1A receptor

is assessed. This is often done by measuring changes in intracellular calcium levels upon
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stimulation with the native ligand, arginine vasopressin, in the presence and absence of

Endolide F.

Signaling Pathway of V1A Receptor and Antagonism by Endolide F
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Caption: Mechanism of V1A receptor antagonism by Endolide F.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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